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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of late 2025, publicly accessible scientific literature and chemical databases do

not contain specific information on a compound designated "Otophylloside L." The following

guide provides a comprehensive overview of the chemical structures, properties, and biological

activities of closely related and well-characterized otophyllosides isolated from the plant

Cynanchum otophyllum. This information is intended to serve as a valuable resource for

researchers interested in this class of compounds.

Introduction to Otophyllosides
Otophyllosides are a series of C21 steroidal glycosides isolated from the roots of Cynanchum

otophyllum, a plant used in traditional Chinese medicine. These compounds are characterized

by a pregnane-type aglycone core, typically with hydroxylations and an acetyl group at C17,

and a sugar chain attached at the C3 position. The sugar moieties often consist of unique and

sometimes optically isomeric monosaccharides like D- and L-cymarose. Research has

indicated a range of biological activities for these compounds, including neuroprotective and

cytotoxic effects, making them of interest for drug discovery and development.

Chemical Structures and Properties
The general chemical structure of otophyllosides consists of a steroidal aglycone and a glycan

chain. Variations in the aglycone structure and the composition and linkage of the sugar units

give rise to the diverse family of otophyllosides.
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While the specific structure of Otophylloside L remains uncharacterized, the structures of

other known otophyllosides, such as Otophylloside A, B, F, H, M, O, and T, have been

elucidated. These compounds share a common pregnane skeleton but differ in their sugar

chains and substitutions on the steroidal backbone.

Table 1: Physicochemical Properties of Selected Otophyllosides

Compound Molecular Formula
Molecular Weight (
g/mol )

CAS Number

Otophylloside A C48H74O18 939.09 107539-16-4

Otophylloside B C41H64O14 780.94 107539-17-5

Otophylloside F C48H76O16 909.12 250217-73-3

Otophylloside H C49H72O18 949.09 1175651-76-2

Otophylloside M C55H82O22 1095.23 1175651-81-9

Otophylloside O C56H84O20 1077.25 1326583-08-7

Otophylloside T C48H70O18 935.07 1642306-14-6

Experimental Protocols
The isolation and structural elucidation of otophyllosides involve a series of chromatographic

and spectroscopic techniques.

Isolation of Otophyllosides
A general workflow for the isolation of otophyllosides from the roots of Cynanchum otophyllum

is outlined below.
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Figure 1: General workflow for the isolation of otophyllosides.
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Structural Elucidation
The chemical structures of the isolated otophyllosides are determined using a combination of

spectroscopic methods:

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-ESI-MS) is used to

determine the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are crucial for determining the connectivity of atoms within the

aglycone and the sugar residues, as well as the sequence and linkage of the sugar chain.

X-ray Crystallography: In some cases, single-crystal X-ray diffraction can provide the

absolute configuration of the molecule.

Biological Activities and Signaling Pathways
Several otophyllosides have demonstrated significant biological activities. For instance,

Otophylloside B has been shown to protect against Aβ toxicity in C. elegans models of

Alzheimer's disease.[1] The proposed mechanism involves the activation of the heat shock

transcription factor (HSF-1) and the DAF-16/FOXO pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15592865#otophylloside-l-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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